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Compound Focus: Phenelzine Sulfate

CAS No.: 156-51-4

Cat. No.: S539391

Phenelzine: Chemical and Hazard Profile

The table below summarizes the fundamental chemical and hazard information for phenelzine, which forms

the basis for safe handling practices.

Property Description

IUPAC Name 2-phenylethylhydrazine [1]

CAS Registry Number 51-71-8 [1]

Drug Class Monoamine Oxidase Inhibitor (MAOI) [2] [3]
Molecular Structure Hydrazine derivative [1] [2] [3]

| Primary Hazards | * Tyramine Reaction: Risk of hypertensive crisis when combined with
sympathomimetic substances or high-tyramine foods [2] [3]. * Serotonin Syndrome: Can occur if combined
with other serotonergic agents [2] [3]. « Other Clinical Side Effects: Drowsiness, dizziness, orthostatic

hypotension, weight gain, sexual dysfunction [2]. |
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Handling, Storage, and Safety Protocols

For a research setting, standard safe handling practices for volatile or hazardous chemicals should be applied

rigorously, as specific laboratory protocols for phenelzine were not identified in the search results.

¢ Personal Protective Equipment (PPE): When handling the chemical, minimum PPE should include
appropriate gloves, safety goggles or a face shield, and a long-sleeved lab coat to prevent skin
contact and inhalation [4].

e Handling Practices: Perform all manipulations in a well-ventilated area, preferably a chemical
fume hood. Use dedicated equipment for transfers and ensure all containers are clearly and
accurately labeled [4].

e Storage Conditions: Store in a cool, dry, well-ventilated place, protected from light [2] [4].
Containers should be tightly sealed. It is critical to segregate phenelzine from incompatible
materials, particularly sympathomimetics and serotonergic drugs, to prevent dangerous reactions [2]
[3].

¢ Emergency Preparedness: Laboratories should have specific spill response procedures and first aid
measures in place. General first aid for chemical exposure includes flushing eyes with water for 15
minutes and washing affected skin thoroughly [4].

Key Experimental Considerations

¢ Metabolites and Mechanisms: Be aware that phenelzine is metabolized to f3-
phenylethylidenehydrazine (PEH), which is also biologically active and contributes to effects like
GABA elevation and reactive aldehyde sequestration [5].

¢ Neuroprotective Research: Current research extends beyond its antidepressant use, investigating
phenelzine's neuroprotective properties in models of stroke, traumatic brain injury, and multiple
sclerosis [5] [2]. These effects are linked to mechanisms such as GABA transaminase inhibition and
primary amine oxidase (PrAQO) inhibition [5].

Important Safety and Regulatory Notes

o Dietary and Drug Interactions: The well-documented tyramine reaction is a severe safety concern
in clinical use [6] [2] [3]. In a research context, this underscores the compound's high reactivity and
potential for adverse interactions.

¢ Regulatory Guidelines: Adhere to general laboratory safety standards from OSHA for chemical
handling and the EPA for environmental emission controls of volatile substances [4].
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Experimental Workflow for Neuroprotection Studies

For research investigating the neuroprotective mechanisms of phenelzine, the following conceptual

workflow outlines key experimental stages and assessments.

Critical Information Gaps and Next Steps
It is crucial to recognize that the search results did not yield a specific, ready-to-use material safety data sheet
(MSDS/SDS) or laboratory handling guide for phenelzine as a pure chemical.

¢ Consult Official SDS: You must obtain the Safety Data Sheet (SDS) from a certified chemical
supplier (e.g., MilliporeSigma, Thermo Fisher Scientific) before handling phenelzine. The SDS
contains legally mandated and detailed information on hazards, personal protective equipment,
handling, storage, and first aid.

¢ Institutional Protocols: Always adhere to your institution's Environmental Health and Safety
(EHS) protocols for working with hazardous and volatile chemicals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/b539391#phenelzine-research-chemical-handling-storage-protocol
https://www.smolecule.com/products/b539391#phenelzine-research-chemical-handling-storage-protocol
https://www.smolecule.com/products/b539391#phenelzine-research-chemical-handling-storage-protocol
https://www.smolecule.com/products/b539391#phenelzine-research-chemical-handling-storage-protocol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s539391?utm_src=pdf-bulk
https://www.smolecule.com/products/s539391?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

